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Compound of Interest

Compound Name: Guanidine Monohydrobromide

CAS No.: 19244-98-5

Cat. No.: B125025

Get Quote

For the modern researcher, scientist, and drug development professional, a thorough

understanding of the reagents in use is paramount to both experimental success and personal

safety. Guanidine Monohydrobromide, a compound increasingly utilized in various

biochemical applications, necessitates a detailed and practical approach to its handling and

safety. This guide provides an in-depth technical overview of Guanidine Monohydrobromide,

moving beyond rudimentary safety data sheets to offer a comprehensive resource grounded in

scientific principles and field-proven best practices.

Hazard Analysis and Toxicological Profile
Guanidine Monohydrobromide (CAS No. 19244-98-5) is a salt of the strong organic base

guanidine.[1] Its hazardous properties primarily stem from its irritant nature and potential for

harm upon ingestion or inhalation.[1] A comprehensive understanding of its toxicological profile

is the foundation of safe laboratory practices.

GHS Hazard Classification:
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Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

The guanidinium ion can interfere with physiological processes, and its bromide counter-ion

can also contribute to its toxicological effects. The primary routes of exposure are accidental

ingestion, inhalation of aerosolized particles or dust, and direct contact with skin and eyes.

Physicochemical Properties and Their Safety
Implications
A clear understanding of the physicochemical properties of Guanidine Monohydrobromide is

essential for anticipating its behavior in the laboratory and implementing appropriate safety

measures.

Property Value Source Safety Implication

Molecular Formula CH₆BrN₃ [1] -

Molecular Weight 139.98 g/mol [1]

Important for accurate

weighing and solution

preparation.

Appearance White powder

The fine particulate

nature increases the

risk of inhalation.

Solubility
Soluble in polar

solvents.
[2]

Spills can easily

spread with aqueous

solutions, requiring

appropriate

containment.
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Personal Protective Equipment (PPE): A Self-
Validating System
The selection of appropriate PPE is not merely a procedural step but a critical, self-validating

system of protection. The rationale behind each piece of equipment is directly linked to the

known hazards of Guanidine Monohydrobromide.

Eye and Face Protection: Chemical safety goggles are mandatory. Given the serious eye

irritation classification, standard safety glasses do not offer sufficient protection from

splashes or fine dust. A face shield should be worn in addition to goggles when handling

large quantities or when there is a significant risk of splashing.

Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.[3]

Always inspect gloves for any signs of degradation or perforation before use. A lab coat must

be worn to protect against skin contact.[3]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is necessary.[3] This is particularly critical when weighing out the solid

compound or preparing concentrated solutions. All handling of solid Guanidine
Monohydrobromide should ideally be performed within a certified chemical fume hood to

minimize inhalation risk.[3]

Pre-Handling Protocol Handling Procedure

Assess Task:
Weighing, solution prep,

etc.
Select Appropriate PPE

Determines
required protection Inspect PPE for Integrity

Ensures
functionality Don PPE Correctly

Proceed if
all checks pass Handle Guanidine

Monohydrobromide
Doff PPE Correctly

(to avoid contamination)

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Guanidine
Monohydrobromide.
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Adherence to meticulous handling and storage protocols is fundamental to preventing

accidental exposure and maintaining the integrity of the compound.

Handling:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[3] The work area, preferably a chemical fume hood, should be clean

and uncluttered.

Weighing and Transfer: Use tools such as a spatula or scoop to transfer the solid material to

avoid generating dust.[3] Avoid pouring the powder.

Solution Preparation: When dissolving Guanidine Monohydrobromide, add the solid to the

solvent slowly to avoid splashing.

General Hygiene: Do not eat, drink, or smoke in areas where Guanidine
Monohydrobromide is handled.[4] Wash hands thoroughly after handling, even if gloves

were worn.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents.[6]

The storage area should be clearly labeled, and access restricted to authorized personnel.

Emergency Procedures: A Rapid and Informed
Response
In the event of an emergency, a swift and correct response is crucial to mitigate harm.

Exposure Scenarios:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If skin irritation occurs, seek medical advice.[5]

Inhalation: Move the individual to fresh air.[5] If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Seek immediate

medical attention.[4]

Spill Response:

Evacuate and Notify: For large spills, evacuate the immediate area and notify the laboratory

supervisor and the Environmental Health and Safety (EHS) department.[3]

Ventilate: Ensure the area is well-ventilated.[3]

Containment: For small, manageable spills, and only if it is safe to do so, contain the spill

using an inert absorbent material (e.g., sand, vermiculite).[3] For solid spills, avoid creating

dust.[3]

Cleanup: While wearing appropriate PPE, carefully scoop or sweep up the spilled material

and place it into a labeled hazardous waste container.[3]
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Figure 2: Emergency Response Flowchart for Guanidine Monohydrobromide Incidents.
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Disposal Guidelines
Proper disposal of Guanidine Monohydrobromide and its waste is a critical aspect of

laboratory safety and environmental responsibility.

Waste Segregation: All waste materials, including leftover Guanidine Monohydrobromide
and contaminated materials (e.g., gloves, absorbent pads), should be collected in a clearly

labeled, sealed hazardous waste container.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name, "Guanidine Monohydrobromide Waste".[3]

EHS Coordination: Coordinate with your institution's Environmental Health and Safety (EHS)

department for the final disposal of the hazardous waste.[3] Do not dispose of Guanidine
Monohydrobromide down the drain.

By integrating these in-depth safety and handling protocols into your laboratory's standard

operating procedures, you can significantly mitigate the risks associated with the use of

Guanidine Monohydrobromide, fostering a safer and more productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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